Cas no 41051-51-8 (Nitrous acid, 2-ethoxyethyl ester)

• Product Name: Nitrous acid, 2-ethoxyethyl ester
• CAS No: 41051-51-8
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 2826655
• PubChem ID: 11040683
• Update Time: 2025-04-21

Nitrous acid, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXCID80403696
• Nitrous acid, 2-ethoxyethyl ester
• DTXSID90452877
• 41051-51-8
• SCHEMBL526278
• 2-ethoxyethyl Nitrite

• Inchi： 1S/C4H9NO3/c1-2-7-3-4-8-5-6/h2-4H2,1H3
• InChI Key： UAQPVXNVJIGRGE-UHFFFAOYSA-N
• SMILES： O(CC)CCON=O

Computed Properties

• Exact Mass: 119.058243149Da
• Monoisotopic Mass: 119.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9Ų